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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tellurium-132 (Te-132) is a semi-volatile fission product of significant interest in

nuclear safety, environmental monitoring, and occupational health. In the event of a nuclear

incident, internal contamination with Te-132 poses a radiological risk. A whole-body counter

(WBC) is a highly sensitive instrument used for in vivo assessment of gamma-emitting

radionuclides within the human body, providing a direct measurement of internal contamination.

This document provides a detailed protocol for the measurement of Te-132 body burden using

a whole-body counting system.

Principle of Measurement: The direct measurement of Te-132 is complicated by its decay

scheme. Te-132, with a half-life of 3.204 days, decays via beta emission to Iodine-132 (I-132).

[1][2] I-132 is a short-lived progeny with a half-life of only 2.295 hours, and it emits several

high-energy gamma rays as it decays to stable Xenon-132.[3]

Due to the short half-life of I-132 relative to its parent Te-132, secular equilibrium is established

within about 24 hours after intake. In this state, the activity of I-132 is equal to the activity of Te-

132. Whole-body counting of Te-132, therefore, typically relies on the detection of the more

abundant and higher-energy gamma rays from its I-132 daughter. The higher energy of I-132

photons results in less attenuation by body tissues, leading to a more accurate measurement

compared to the lower-energy 228.2 keV gamma ray from Te-132 itself.
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Decay and Emission Data
The following tables summarize the essential nuclear decay data for Te-132 and its progeny, I-

132, which are critical for spectrometer calibration and data analysis.

Table 1: Nuclear Decay Data for Tellurium-132 (Te-132)

Parameter Value Reference

Half-life 3.204 (13) days [1][2]

Decay Mode Beta Minus (β-) [2]

Primary Gamma Ray Energy 228.16 (6) keV [1]

Gamma Ray Intensity 88 (3) photons per 100 decays [1]

| Daughter Nuclide | Iodine-132 (I-132) |[2] |

Table 2: Key Gamma Emissions from Iodine-132 (I-132) for WBC Measurement (Assumes

secular equilibrium with Te-132)

Energy (keV) Emission Probability (%)

667.71 98.7

772.60 75.6

522.54 15.8

954.55 17.5

630.18 13.9

Note: Emission probabilities are sourced from evaluated nuclear data libraries and represent

the most prominent photons for detection.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://www.chemlin.org/isotope/tellurium-132
https://www.chemlin.org/isotope/tellurium-132
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://www.chemlin.org/isotope/tellurium-132
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tellurium-132 (¹³²Te) Iodine-132 (¹³²I)

β⁻ decay
Half-life: 3.204 d

γ: 228.2 keV Xenon-132 (¹³²Xe)
(Stable)

β⁻ decay
Half-life: 2.295 h

γ: 667.7, 772.6 keV, etc.

1. System Preparation & QC

2. Efficiency Calibration

3. Subject Measurement

4. Data Analysis & Reporting

Daily/Weekly QC Checks
(Background, Energy Cal.)

Prepare Phantom with
Certified Te-132 Source

If calibration needed

Position Subject in
Counting Geometry

Acquire Spectrum in
Defined Geometry

Generate Efficiency vs.
Energy Curve

Identify I-132
Regions of Interest (ROI)

Use for analysis

Acquire Subject Spectrum
(Live Time: 10-30 min)

Calculate Net Counts
in ROI

Apply Efficiency Correction

Calculate Te-132
Activity (Bq)

Final Report
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Measurement of Tellurium-
132 Activity Using a Whole-Body Counter]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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